Fluorocurarine chloride

Description

Fluorocurarine chloride is a short-acting ganglioblocker that selectively blocks sympathetic ganglia . It is derived from Norfluorocurarine, an alkaloid found in the plant Vinca erecta . Fluorocurarine chloride has weak antagonist activity on the nicotinic receptor at the neuromuscular junction and also acts as a hypotensive agent .

As a plant metabolite, Fluorocurarine chloride can be isolated from Catharanthus roseus . The molecular formula of Fluorocurarine chloride is C20H23ClN2O, and it has a molecular weight of 342.5 g/mol . It typically presents as a powder and is soluble in water and methanol .

Another similar chemical compound is Fluorouracil, a pyrimidine analog used as an antineoplastic antimetabolite in cancer treatment . It inhibits DNA and RNA synthesis . While both compounds contain fluorine, they have different structures and applications . Fluorocurarine chloride affects the nervous system, while Fluorouracil is used in cancer therapy .

• CAS No.: 22273-09-2
• Product Name: Fluorocurarine chloride
• Molecular Formula: C20H23ClN2O
• Molecular Weight: 342.9 g/mol
• IUPAC Name: (1R,11S,12E,14S,17S)-12-ethylidene-14-methyl-8-aza-14-azoniapentacyclo[9.5.2.01,9.02,7.014,17]octadeca-2,4,6,9-tetraene-10-carbaldehyde;chloride
• Standard InChI: InChI=1S/C20H22N2O.ClH/c1-3-13-11-22(2)9-8-20-16-6-4-5-7-17(16)21-19(20)15(12-23)14(13)10-18(20)22;/h3-7,12,14,18H,8-11H2,1-2H3;1H/b13-3-;/t14-,18-,20+,22-;/m0./s1
• Standard InChIKey: CSLYOMBKQNZAED-CQLNDTFASA-N
• SMILES: CC=C1C[N+]2(CCC34C2CC1C(=C3NC5=CC=CC=C45)C=O)C.[Cl-]
• Canonical SMILES: CC=C1C[N+]2(CCC34C2CC1C(=C3NC5=CC=CC=C45)C=O)C.[Cl-]
• Synonyms: Curanium, 2,16,19,20-tetradehydro-4-methyl-17-oxo-, chloride, (19E)-
• Reference: - Vakhabov. Pharmacol. Toxicol. 1:18 (1976) (Russian).
• PubChem Compound: 24208001
• Last Modified: Sep 12 2023